Cas no 660830-62-6 (Ethyl 7-bromoisoquinoline-3-carboxylate)

• Product Name: Ethyl 7-bromoisoquinoline-3-carboxylate
• CAS No: 660830-62-6
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• MDL: MFCD13195308
• CID: 1027710
• Update Time: 2025-06-10

Ethyl 7-bromoisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-bromoisoquinoline-3-carboxylate
• 7-bromo-isoquinoline-3-carboxylic acid ethyl ester
• QC-9373
• 3-Isoquinolinecarboxylic acid, 7-bromo-, ethyl ester
• AHCUGHMZPQHISH-UHFFFAOYSA-N
• 0148AC
• RP29835
• AX8168727
• AM20120498

• MDL： MFCD13195308
• Inchi： 1S/C12H10BrNO2/c1-2-16-12(15)11-6-8-3-4-10(13)5-9(8)7-14-11/h3-7H,2H2,1H3
• InChI Key： AHCUGHMZPQHISH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C(=O)OCC)=NC=C2C=1

Computed Properties

• Exact Mass: 278.98900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Topological Polar Surface Area: 39.2

Experimental Properties

• PSA: 39.19000
• LogP: 3.17400

Ethyl 7-bromoisoquinoline-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Ethyl 7-bromoisoquinoline-3-carboxylate

Recent Advances in the Application of Ethyl 7-bromoisoquinoline-3-carboxylate (CAS: 660830-62-6) in Chemical Biology and Pharmaceutical Research

Ethyl 7-bromoisoquinoline-3-carboxylate (CAS: 660830-62-6) has emerged as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting various diseases. This heterocyclic compound, characterized by its isoquinoline core and bromo substituent at the 7-position, has garnered significant attention due to its versatility in medicinal chemistry. Recent studies have explored its potential as a building block for the construction of pharmacologically active molecules, including kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 7-bromoisoquinoline-3-carboxylate in the synthesis of potent and selective JAK3 inhibitors. The researchers utilized the bromo substituent for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores at the 7-position. The resulting compounds showed promising activity in autoimmune disease models, with several derivatives exhibiting IC50 values in the low nanomolar range. This work highlights the compound's importance in the development of next-generation immunomodulatory drugs.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the use of 660830-62-6 as a precursor for novel quinolone-based antibiotics. The electron-withdrawing carboxylate group at the 3-position was found to significantly influence the antibacterial activity of the final compounds. Structural modifications at the 7-position through nucleophilic aromatic substitution reactions yielded derivatives with enhanced activity against drug-resistant Gram-positive pathogens, including MRSA and VRE strains.

The compound's application in neurodegenerative disease research has also been explored. A 2024 study in ACS Chemical Neuroscience reported the development of neuroprotective agents derived from Ethyl 7-bromoisoquinoline-3-carboxylate. The researchers designed multifunctional molecules that combined the isoquinoline scaffold with antioxidant moieties, demonstrating significant protection against oxidative stress in neuronal cell cultures. These findings suggest potential applications in Alzheimer's and Parkinson's disease therapeutics.

From a synthetic chemistry perspective, recent advances in transition metal-catalyzed reactions have expanded the utility of 660830-62-6. A 2023 Nature Communications paper detailed a novel photoredox-catalyzed C-H functionalization protocol that enables direct modification of the isoquinoline core without requiring pre-functionalization at the 7-position. This methodology significantly broadens the structural diversity accessible from this key intermediate.

In conclusion, Ethyl 7-bromoisoquinoline-3-carboxylate (660830-62-6) continues to play a pivotal role in medicinal chemistry research. Its unique structural features and versatile reactivity make it an invaluable building block for drug discovery programs targeting various therapeutic areas. The recent studies discussed herein demonstrate its growing importance in the development of innovative pharmaceutical agents and underscore the need for continued exploration of its synthetic applications and biological potential.